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Compound of Interest

Compound Name: 4-Dibenzofurancarboxylic acid

Cat. No.: B1585307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 4-Dibenzofurancarboxylic acid (CAS No. 2786-05-2). The

following guidance is designed to ensure the safety of laboratory personnel and to provide a

clear, procedural framework for the use of this compound.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Dibenzofurancarboxylic acid is classified as a hazardous substance that can cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[1] Adherence to the

following personal protective equipment (PPE) guidelines is mandatory to minimize exposure

risk.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles with

side-shields conforming to EN

166 (EU) or NIOSH (US). A

face shield should be worn in

addition to goggles when there

is a risk of splashing.

Protects against splashes,

dust, and unforeseen reactions

that could cause serious eye

damage.[1][2]

Skin Protection

- Chemical-resistant gloves

(Nitrile or Neoprene

recommended). - Double-

gloving is advised. - Fully-

buttoned lab coat. - Long pants

and closed-toe shoes.

Prevents skin contact, which

can cause irritation.[1][2] The

outer glove can be removed in

case of contamination,

reducing the risk of exposure

to the inner glove and skin.

Respiratory Protection

A NIOSH-approved N95 or

higher particulate respirator is

required when handling the

powder outside of a certified

chemical fume hood or a

ventilated enclosure.

Minimizes the inhalation of the

powdered compound, which

can cause respiratory tract

irritation.[1]

Table 2: Glove Compatibility and Breakthrough Times for Similar Aromatic Carboxylic Acids

While specific breakthrough time data for 4-Dibenzofurancarboxylic acid is not available, the

following table provides data for chemically similar substances to guide glove selection. It is

crucial to note that these are estimates, and gloves should be changed immediately upon any

sign of contamination.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.cdc.gov/niosh/npg/firstaid.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0209.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0209.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.benchchem.com/product/b1585307?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glove Material
Breakthrough Time (hours)
for Acetic Acid

Recommendation

Butyl Rubber > 8 Excellent

Neoprene > 4 Good

Nitrile Rubber 1 - 4
Fair to Good (for splash

protection)[3]

Natural Rubber < 1 Not Recommended

Source: Adapted from various chemical resistance guides.[4][5][6]

Safe Handling Workflow
Adherence to a strict operational workflow is crucial for minimizing exposure and ensuring a

safe laboratory environment. All handling of solid 4-Dibenzofurancarboxylic acid should be

performed within a certified chemical fume hood.
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Preparation

Handling

Post-Experiment Cleanup

Don all required PPE

Prepare workspace in a fume hood

Verify emergency equipment is accessible

Weigh solid in a containment vessel

Handle with care to avoid dust generation

Keep container tightly closed when not in use

Decontaminate all surfaces and equipment

Dispose of waste in designated containers

Remove PPE and wash hands thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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